Cas no 2940942-71-0 (6-(Fluoromethyl)-1,4-oxazepan-6-ol;hydrochloride)
6-(Fluoromethyl)-1,4-oxazepan-6-ol;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 6-(FLUOROMETHYL)-1,4-OXAZEPAN-6-OL HYDROCHLORIDE
- 6-(fluoromethyl)-1,4-oxazepan-6-ol;hydrochloride
- F86325
- 2940942-71-0
- PS-20903
- 6-(Fluoromethyl)-1,4-oxazepan-6-ol;hydrochloride
-
- Inchi: InChI=1S/C6H12FNO2.ClH/c7-3-6(9)4-8-1-2-10-5-6;/h8-9H,1-5H2;1H
- InChI Key: SERLMWWCUCIIBF-UHFFFAOYSA-N
- SMILES: C1COCC(CN1)(CF)O.Cl
Computed Properties
- Exact Mass: 185.0618845g/mol
- Monoisotopic Mass: 185.0618845g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 112
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.5Ų
6-(Fluoromethyl)-1,4-oxazepan-6-ol;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1219485S-1g |
6-(fluoromethyl)-1,4-oxazepan-6-ol;hydrochloride |
2940942-71-0 | 97% | 1g |
$645 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1219485S-5g |
6-(fluoromethyl)-1,4-oxazepan-6-ol;hydrochloride |
2940942-71-0 | 97% | 5g |
$2580 | 2024-07-21 | |
| Aaron | AR02AHD3-1g |
6-(fluoromethyl)-1,4-oxazepan-6-ol;hydrochloride |
2940942-71-0 | 97% | 1g |
$594.00 | 2025-02-17 | |
| Aaron | AR02AHD3-5g |
6-(fluoromethyl)-1,4-oxazepan-6-ol;hydrochloride |
2940942-71-0 | 97% | 5g |
$2376.00 | 2025-02-17 | |
| Aaron | AR02AHD3-500mg |
6-(fluoromethyl)-1,4-oxazepan-6-ol;hydrochloride |
2940942-71-0 | 97% | 500mg |
$416.00 | 2025-02-17 | |
| Aaron | AR02AHD3-100mg |
6-(fluoromethyl)-1,4-oxazepan-6-ol;hydrochloride |
2940942-71-0 | 97% | 100mg |
$190.00 | 2025-02-17 | |
| Aaron | AR02AHD3-250mg |
6-(fluoromethyl)-1,4-oxazepan-6-ol;hydrochloride |
2940942-71-0 | 97% | 250mg |
$292.00 | 2025-02-17 | |
| eNovation Chemicals LLC | Y1219485S-100mg |
6-(fluoromethyl)-1,4-oxazepan-6-ol;hydrochloride |
2940942-71-0 | 97% | 100mg |
$215 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1219485S-250mg |
6-(fluoromethyl)-1,4-oxazepan-6-ol;hydrochloride |
2940942-71-0 | 97% | 250mg |
$315 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1219485S-500mg |
6-(fluoromethyl)-1,4-oxazepan-6-ol;hydrochloride |
2940942-71-0 | 97% | 500mg |
$450 | 2024-07-21 |
6-(Fluoromethyl)-1,4-oxazepan-6-ol;hydrochloride Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 6-(Fluoromethyl)-1,4-oxazepan-6-ol;hydrochloride
Comprehensive Overview of 6-(Fluoromethyl)-1,4-oxazepan-6-ol hydrochloride (CAS No. 2940942-71-0)
6-(Fluoromethyl)-1,4-oxazepan-6-ol hydrochloride (CAS No. 2940942-71-0) is a fluorinated heterocyclic compound with significant potential in pharmaceutical and chemical research. This compound belongs to the oxazepane family, characterized by a seven-membered ring containing oxygen and nitrogen atoms. The presence of a fluoromethyl group enhances its reactivity and bioavailability, making it a valuable intermediate in drug discovery and development.
The molecular structure of 6-(Fluoromethyl)-1,4-oxazepan-6-ol hydrochloride features a unique combination of functional groups, including a hydroxyl group and a fluorine atom, which contribute to its diverse chemical properties. Researchers are particularly interested in this compound due to its potential applications in central nervous system (CNS) therapeutics, as fluorinated compounds often exhibit improved blood-brain barrier penetration. Recent studies have explored its role in modulating neurotransmitter systems, aligning with the growing demand for novel neurological disorder treatments.
In the pharmaceutical industry, 6-(Fluoromethyl)-1,4-oxazepan-6-ol hydrochloride is gaining attention as a building block for drug synthesis. Its structural versatility allows for modifications that can lead to the development of new GABA receptor modulators or serotonin reuptake inhibitors. The compound's stability in hydrochloride form ensures easier handling and storage, addressing common challenges in medicinal chemistry workflows. With the increasing focus on precision medicine, this compound's potential for creating targeted therapies is particularly noteworthy.
From a synthetic chemistry perspective, the preparation of 6-(Fluoromethyl)-1,4-oxazepan-6-ol hydrochloride involves sophisticated fluorination techniques and ring-closing reactions. The process optimization for this compound has been a subject of recent publications, reflecting the pharmaceutical industry's ongoing efforts to improve green chemistry practices. Researchers are particularly interested in developing more sustainable routes for its synthesis, reducing the environmental impact while maintaining high yields and purity.
The analytical characterization of 6-(Fluoromethyl)-1,4-oxazepan-6-ol hydrochloride typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's structural integrity and ensure it meets the stringent quality standards required for pharmaceutical applications. The growing availability of high-throughput screening technologies has further increased interest in this compound, as it can be rapidly evaluated for various biological activities.
Market trends indicate rising demand for specialized fluorinated heterocycles like 6-(Fluoromethyl)-1,4-oxazepan-6-ol hydrochloride, driven by the expanding CNS drug market and increasing investment in neurodegenerative disease research. Pharmaceutical companies are actively seeking novel chemical entities that can address unmet medical needs in conditions such as Alzheimer's disease, Parkinson's disease, and depression. This compound's unique structural features position it as a promising candidate for future drug development programs.
Quality control protocols for 6-(Fluoromethyl)-1,4-oxazepan-6-ol hydrochloride emphasize strict monitoring of impurities and byproducts, particularly those that might form during storage or handling. The pharmaceutical industry's focus on ICH guidelines and regulatory compliance has led to the development of robust analytical methods specifically tailored for this compound. These advancements ensure batch-to-batch consistency, which is crucial for reliable research outcomes and potential clinical applications.
Recent scientific literature highlights innovative applications of 6-(Fluoromethyl)-1,4-oxazepan-6-ol hydrochloride in proteomics research and chemical biology studies. Its ability to serve as a molecular probe for investigating enzyme mechanisms or protein-ligand interactions has opened new avenues in drug target identification. The compound's compatibility with various bioconjugation techniques further enhances its utility in modern drug discovery platforms.
Storage and handling recommendations for 6-(Fluoromethyl)-1,4-oxazepan-6-ol hydrochloride typically suggest protection from moisture and maintenance at controlled temperatures. These precautions preserve the compound's stability and prevent degradation, which is particularly important for long-term research projects. The development of specialized packaging solutions for sensitive fluorinated compounds has significantly improved their shelf life and usability in laboratory settings.
Future research directions for 6-(Fluoromethyl)-1,4-oxazepan-6-ol hydrochloride may explore its potential in radiopharmaceutical applications or as a precursor for PET tracer development. The growing interest in theranostics (combining therapy and diagnostics) creates exciting opportunities for fluorinated compounds with well-characterized biological properties. As synthetic methodologies continue to advance, we can anticipate more efficient and scalable production routes for this valuable chemical entity.
The intellectual property landscape surrounding 6-(Fluoromethyl)-1,4-oxazepan-6-ol hydrochloride reflects its commercial potential, with several patents filed for its derivatives and synthetic methods. Pharmaceutical companies and academic institutions are actively investigating its structure-activity relationships, aiming to develop novel therapeutic agents. This competitive environment underscores the compound's significance in contemporary drug discovery pipelines and pharmaceutical innovation.
Environmental and safety considerations for 6-(Fluoromethyl)-1,4-oxazepan-6-ol hydrochloride follow standard laboratory protocols for handling fluorinated organic compounds. While not classified as hazardous under normal conditions, proper laboratory safety measures should always be observed when working with this material. The development of benign synthetic routes for such compounds remains an active area of research in line with sustainable chemistry principles.
Collaborative research initiatives involving 6-(Fluoromethyl)-1,4-oxazepan-6-ol hydrochloride have increased significantly, particularly in academic-industrial partnerships. These collaborations aim to accelerate the translation of basic chemical research into potential therapeutic applications. The compound's versatility makes it an attractive subject for multidisciplinary research projects combining medicinal chemistry, pharmacology, and molecular biology approaches.
In conclusion, 6-(Fluoromethyl)-1,4-oxazepan-6-ol hydrochloride (CAS No. 2940942-71-0) represents a fascinating example of modern fluorinated heterocyclic chemistry with broad potential in pharmaceutical research. Its unique structural features, combined with the growing understanding of its chemical behavior and biological interactions, position it as a valuable tool for drug discovery scientists. As research continues to uncover new applications and synthetic approaches, this compound is likely to remain an important focus in the development of next-generation therapeutic agents.
2940942-71-0 (6-(Fluoromethyl)-1,4-oxazepan-6-ol;hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)